Cas no 2229230-85-5 (3-chloro-5-(trifluoromethyl)benzene-1-carboximidamide)

• Product Name: 3-chloro-5-(trifluoromethyl)benzene-1-carboximidamide
• CAS No: 2229230-85-5
• MF: C₈H₆ClF₃N₂
• MW: 222.594851016998
• CID: 6335745
• PubChem ID: 165633739
• Update Time: 2025-06-14

3-chloro-5-(trifluoromethyl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(trifluoromethyl)benzene-1-carboximidamide
• 2229230-85-5
• EN300-1966124

• Inchi： 1S/C8H6ClF3N2/c9-6-2-4(7(13)14)1-5(3-6)8(10,11)12/h1-3H,(H3,13,14)
• InChI Key： HTIHBMGVOOZVDB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=N)N)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 222.0171604g/mol
• Monoisotopic Mass: 222.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.9Ų

Additional information on 3-chloro-5-(trifluoromethyl)benzene-1-carboximidamide

Research Brief on 3-Chloro-5-(trifluoromethyl)benzene-1-carboximidamide (CAS: 2229230-85-5): Recent Advances and Applications

3-Chloro-5-(trifluoromethyl)benzene-1-carboximidamide (CAS: 2229230-85-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl and chloro substituents on the benzene ring, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have highlighted its potential as a key building block in the development of novel therapeutic agents, particularly in the areas of antiviral, anticancer, and antimicrobial research.

The structural features of 3-chloro-5-(trifluoromethyl)benzene-1-carboximidamide, including its electron-withdrawing groups, contribute to its reactivity and ability to participate in diverse chemical transformations. Researchers have exploited these properties to design and synthesize derivatives with enhanced biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of small-molecule inhibitors targeting viral proteases, showcasing its potential in antiviral drug development.

In addition to its role in drug discovery, 3-chloro-5-(trifluoromethyl)benzene-1-carboximidamide has been investigated for its applications in agrochemicals. The trifluoromethyl group, known for its lipophilicity and metabolic stability, is a common motif in pesticides and herbicides. Recent patent filings indicate that derivatives of this compound exhibit promising herbicidal activity, opening new avenues for crop protection strategies.

Mechanistic studies have further elucidated the compound's mode of action. For example, a 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that 3-chloro-5-(trifluoromethyl)benzene-1-carboximidamide derivatives can selectively inhibit certain enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. These findings underscore the compound's broad utility across multiple therapeutic areas.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-chloro-5-(trifluoromethyl)benzene-1-carboximidamide derivatives. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have provided valuable insights into modifying the compound's scaffold to improve its drug-like properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable candidates.

In conclusion, 3-chloro-5-(trifluoromethyl)benzene-1-carboximidamide (CAS: 2229230-85-5) represents a valuable chemical entity with diverse applications in drug discovery and agrochemical development. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic and agricultural solutions. Future studies should focus on addressing the remaining challenges to fully harness its capabilities.